Cas no 1817735-28-6 (t-Butoxycarbonyl-PEG5-sulfonic acid)

• Product Name: t-Butoxycarbonyl-PEG5-sulfonic acid
• CAS No: 1817735-28-6
• MF: C₁₇H₃₄O₁₀S
• MW: 430.510865688324
• CID: 3044958
• PubChem ID: 102514828
• Update Time: 2025-11-02

t-Butoxycarbonyl-PEG5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• t-Butoxycarbonyl-PEG5-sulfonic acid
• Butoxycarbonyl-PEG5-sulfonic acid
• 4,7,10,13,16-Pentaoxaoctadecanoic acid, 18-sulfo-, 1-(1,1-dimethylethyl) ester
• 18-(tert-butoxy)-18-oxo-3,6,9,12,15-pentaoxaoctadecane-1-sulfonic acid
• HY-140175
• 2-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanesulfonic acid
• 1817735-28-6
• AKOS040741490
• DA-67981
• CS-0114832
• C70385
• DTXSID901137938
• T-BUTOXYCARBONYL-PEG5-SULFONICACID
• BP-22882

• Inchi： 1S/C17H34O10S/c1-17(2,3)27-16(18)4-5-22-6-7-23-8-9-24-10-11-25-12-13-26-14-15-28(19,20)21/h4-15H2,1-3H3,(H,19,20,21)
• InChI Key： PJMKLAIQHSRPRW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCOCCOCCOCCOCCS(O)(=O)=O

Computed Properties

• Exact Mass: 430.18726845g/mol
• Monoisotopic Mass: 430.18726845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: Solid powder

t-Butoxycarbonyl-PEG5-sulfonic acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on t-Butoxycarbonyl-PEG5-sulfonic acid

t-Butoxycarbonyl-PEG5-sulfonic acid: A Versatile PEGylated Derivative for Advanced Biomedical Applications

t-Butoxycarbonyl-PEG5-sulfonic acid represents a critical class of PEGylated compounds that have garnered significant attention in recent years due to their unique chemical properties and broad applicability in biomedical research. With the CAS number 1817735-28-6, this molecule is a sulfonic acid-functionalized polyethylene glycol (PEG) derivative, where the PEG5 chain (a 5-unit polyethylene glycol segment) is conjugated to a tert-butyl carbonyl group. This structural design enables the molecule to serve as a versatile building block for the development of targeted drug delivery systems, biocompatible coatings, and surface functionalization strategies in advanced therapeutic applications.

Recent studies have highlighted the importance of PEGylation in improving the pharmacokinetic profiles of therapeutic agents. The PEG5-sulfonic acid moiety in t-Butoxycarbonyl-PEG5-sulfonic acid introduces a hydrophilic and negatively charged surface, which can significantly enhance the solubility and reduce the immunogenicity of conjugated molecules. This property has been extensively explored in nanoparticle engineering and liposome surface modification to achieve prolonged circulation times and reduced clearance rates in vivo. For instance, a 2023 study published in Advanced Drug Delivery Reviews demonstrated that sulfonic acid-functionalized PEG derivatives, including t-Butoxycarbonyl-PEG5-sulfonic acid, can improve the stability of siRNA-based therapeutics by mitigating nonspecific interactions with serum proteins.

The PEG5 chain length in t-Butoxycarbonyl-